Cas no 890524-58-0 (Benzene, 1,2-dichloro-4-fluoro-3-methyl-)

Benzene, 1,2-dichloro-4-fluoro-3-methyl-, is a halogenated aromatic compound characterized by its distinct substitution pattern of chlorine, fluorine, and methyl groups on the benzene ring. This structure imparts unique reactivity and stability, making it valuable as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) substituents enhances its versatility in electrophilic and nucleophilic reactions. Its well-defined molecular configuration ensures consistent performance in cross-coupling and functionalization processes. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety protocols for storage and use.
Benzene, 1,2-dichloro-4-fluoro-3-methyl- structure
890524-58-0 structure
Product Name:Benzene, 1,2-dichloro-4-fluoro-3-methyl-
CAS No:890524-58-0
MF:C7H5Cl2F
MW:179.019003629684
CID:581923
PubChem ID:11686998
Update Time:2025-06-07

Benzene, 1,2-dichloro-4-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dichloro-4-fluoro-3-methyl-
    • 1,2-dichloro-4-fluoro-3-methylbenzene
    • 3,4-dichloro-2-methylfluorobenzene
    • 890524-58-0
    • BNDBNWZIQPVJGZ-UHFFFAOYSA-N
    • CS-0192517
    • SCHEMBL180373
    • MFCD25968454
    • E92983
    • DTXSID50470592
    • Inchi: 1S/C7H5Cl2F/c1-4-6(10)3-2-5(8)7(4)9/h2-3H,1H3
    • InChI Key: BNDBNWZIQPVJGZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C)F)Cl

Computed Properties

  • Exact Mass: 177.9752337g/mol
  • Monoisotopic Mass: 177.9752337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Benzene, 1,2-dichloro-4-fluoro-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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